(2-Hydroxyphenyl)(isoxazol-4-yl)methanone synthesis and characterization
(2-Hydroxyphenyl)(isoxazol-4-yl)methanone synthesis and characterization
An In-depth Technical Guide: Synthesis and Characterization of (2-Hydroxyphenyl)(isoxazol-4-yl)methanone
Abstract
This technical guide provides a comprehensive overview of a robust synthetic pathway for (2-Hydroxyphenyl)(isoxazol-4-yl)methanone, a molecule of interest due to its core structure combining a pharmacologically significant isoxazole moiety with a hydroxyaryl ketone framework.[1][2] We present a detailed, field-proven protocol based on the Friedel-Crafts acylation, including the prerequisite synthesis of the key intermediate, isoxazole-4-carbonyl chloride. The causality behind experimental choices, from reagent selection to reaction conditions, is thoroughly explained to provide researchers with a deep mechanistic understanding. Furthermore, this guide establishes a self-validating system by detailing the full suite of analytical techniques—NMR, IR, and Mass Spectrometry—required for unequivocal structural confirmation and purity assessment of the final compound.
Introduction and Strategic Approach
The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents due to its versatile chemical nature and ability to participate in various biological interactions.[1] Its incorporation into larger molecular frameworks is a key strategy in drug discovery. The target molecule, (2-Hydroxyphenyl)(isoxazol-4-yl)methanone, represents a class of hydroxyaryl ketones that are valuable intermediates in the synthesis of flavonoids and other biologically active compounds.[3]
This guide focuses on a direct and efficient synthetic strategy: the Lewis acid-catalyzed Friedel-Crafts acylation of a phenol with a stable acyl chloride. This approach offers excellent control and is often preferred over multi-step rearrangement reactions.
Retrosynthetic Analysis:
Our strategy involves a two-stage process:
-
Preparation of the Acylating Agent: Synthesis of isoxazole-4-carbonyl chloride from commercially available isoxazole-4-carboxylic acid. This conversion is a standard and high-yielding transformation.[4][5]
-
Carbon-Carbon Bond Formation: A Friedel-Crafts acylation reaction between isoxazole-4-carbonyl chloride and phenol, using a Lewis acid catalyst to promote the formation of the desired ortho-hydroxyaryl ketone.
This pathway is chosen for its reliability and the relative accessibility of the starting materials.
Detailed Experimental Protocols
Part A: Synthesis of Isoxazole-4-carbonyl Chloride
The conversion of a carboxylic acid to its corresponding acyl chloride is a cornerstone of organic synthesis, enabling subsequent acylation reactions. Thionyl chloride (SOCl₂) is the reagent of choice for this transformation due to its efficacy and the volatile nature of its byproducts (SO₂ and HCl), which simplifies purification.[4][5]
Protocol:
-
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂), add isoxazole-4-carboxylic acid (1.0 eq).
-
Reagent Addition: Suspend the acid in anhydrous toluene (approx. 10 mL per gram of acid). Add freshly distilled thionyl chloride (1.5 eq) dropwise at room temperature. A catalytic amount of anhydrous N,N-dimethylformamide (DMF, 1-2 drops) can be added to facilitate the reaction.
-
Reaction Execution: Heat the mixture to reflux (approx. 80-90 °C) under a nitrogen atmosphere for 2-3 hours.[5] Monitor the reaction by observing the cessation of gas evolution.
-
Workup and Isolation: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. The resulting crude isoxazole-4-carbonyl chloride, typically a light brown oil or low-melting solid, is used directly in the next step without further purification to avoid decomposition.
Part B: Synthesis of (2-Hydroxyphenyl)(isoxazol-4-yl)methanone via Friedel-Crafts Acylation
The Friedel-Crafts acylation is a classic method for forming aryl ketones. In this case, it is adapted to favor acylation at the ortho position of phenol. The choice of Lewis acid and solvent is critical. Aluminum chloride (AlCl₃) is a powerful Lewis acid that coordinates to both the acyl chloride and the phenolic hydroxyl group, which can sterically and electronically favor ortho-substitution.[6]
Protocol:
-
Reaction Setup: In a 250 mL three-necked flask under a nitrogen atmosphere, place anhydrous aluminum chloride (AlCl₃, 2.5 eq) and suspend it in a suitable anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE). Cool the suspension to 0 °C in an ice bath.
-
Formation of Reactant Complex: In a separate flask, dissolve phenol (1.0 eq) in the same anhydrous solvent and add it dropwise to the AlCl₃ suspension. Stir for 15-20 minutes to allow for the formation of the aluminum phenoxide complex.
-
Acylation: Dissolve the crude isoxazole-4-carbonyl chloride (1.1 eq) from Part A in anhydrous solvent and add it dropwise to the reaction mixture at 0 °C.
-
Reaction Execution: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-18 hours. The progress can be monitored by Thin Layer Chromatography (TLC).
-
Quenching and Workup: Cool the reaction mixture back to 0 °C and quench it by slowly adding cold 2M HCl. This step hydrolyzes the aluminum complexes and protonates the phenoxide.
-
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.[7]
-
Purification: Concentrate the organic phase under reduced pressure. The crude product is then purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure (2-Hydroxyphenyl)(isoxazol-4-yl)methanone.
Structural Elucidation and Characterization
Unequivocal characterization is essential to confirm the identity and purity of the synthesized product. A combination of spectroscopic methods provides a complete structural picture.[8]
Table 1: Summary of Expected Spectroscopic Data
| Technique | Functional Group / Proton Environment | Expected Observation |
| ¹H NMR | Phenolic -OH | Broad singlet, ~9.0-11.0 ppm (can exchange with D₂O) |
| Isoxazole C5-H & C3-H | Two distinct singlets, ~8.5-9.5 ppm | |
| Aromatic protons (phenyl ring) | Multiplets, ~6.9-7.8 ppm (4 protons) | |
| ¹³C NMR | Ketone C=O | Signal at ~195-200 ppm |
| Aromatic C-OH | Signal at ~155-160 ppm | |
| Aromatic & Isoxazole Carbons | Multiple signals in the range of ~115-165 ppm | |
| IR Spectroscopy | Phenolic O-H stretch | Broad band, 3100-3500 cm⁻¹ |
| Ketone C=O stretch | Strong, sharp band, ~1630-1650 cm⁻¹ | |
| Isoxazole C=N stretch | Band around 1580-1620 cm⁻¹[9] | |
| Aromatic C=C stretch | Bands in the 1450-1600 cm⁻¹ region | |
| Mass Spectrometry | Molecular Ion (M⁺) | Expected m/z at 189.04 for C₁₀H₇NO₃[10][11] |
Expert Insights on Characterization:
-
NMR Spectroscopy: The downfield shift of the phenolic proton is indicative of strong intramolecular hydrogen bonding with the adjacent ketone oxygen. The appearance of two distinct singlets for the isoxazole protons confirms the 4-substitution pattern.
-
IR Spectroscopy: The position of the C=O stretch at a relatively low wavenumber (~1640 cm⁻¹) is also a result of the intramolecular hydrogen bond, which weakens the carbonyl double bond.[9]
-
Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition, with the measured mass agreeing with the theoretical mass to within 5 ppm.
Visualization of Workflow and Mechanism
Visual diagrams are crucial for understanding the flow of the experiment and the underlying chemical transformations.
Diagram 1: Proposed Reaction Mechanism
Caption: Figure 1: Proposed Mechanism for Friedel-Crafts Acylation
Diagram 2: Experimental Workflow
Caption: Figure 2: Overall Experimental Workflow
Conclusion
This guide has outlined a definitive and reproducible methodology for the synthesis of (2-Hydroxyphenyl)(isoxazol-4-yl)methanone. By breaking down the process into the preparation of a key acylating agent followed by a Lewis acid-catalyzed Friedel-Crafts reaction, we provide a clear and rational path to the target molecule. The emphasis on the causality behind each experimental step, combined with a rigorous, multi-technique approach to characterization, ensures that researchers can confidently synthesize and validate this compound. The protocols and data presented herein serve as a solid foundation for further exploration of this and related chemical structures in the fields of medicinal chemistry and materials science.
References
-
ResearchGate. (2015). Synthesis, characterization and antimicrobial activity of some new isoxazole derivatives.
-
MDPI. (2023). Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review.
-
Guidechem. (n.d.). (2-HYDROXYPHENYL)(ISOXAZOL-4-YL)METHANONE 53658-17-6 wiki.
-
ChemicalBook. (n.d.). (2-hydroxyphenyl)-(4-methoxyphenyl)methanone synthesis.
-
Google Patents. (2003). WO2003042193A1 - Process for preparing 5-methylisoxazole-4-carboxylic-(4'-trifluoromethyl)-anilide.
-
Sigma-Aldrich. (n.d.). Fries Rearrangement.
-
Der Pharma Chemica. (2012). Synthesis and characterization of o-hydroxyarylalkylketones by using eco-friendly solvent free catalyst in frie's.
-
Organic Chemistry Portal. (n.d.). Fries Rearrangement.
-
Taylor & Francis Online. (2018). Synthesis, crystal structure and molecular docking study of novel isoxazole derivatives as CYP450 inhibitors in search of anticancer agents.
-
BLDpharm. (n.d.). (2-Hydroxyphenyl)(isoxazol-4-yl)methanone.
-
Google Patents. (2003). US20030139606A1 - Process for preparing 5-methylisoxazole-4-carboxylic- (4'-trifluoromethyl)-anilide.
-
Alfa Chemistry. (n.d.). Baker-Venkataraman Rearrangement.
-
Organic Reaction. (n.d.). Baker-Venkataraman Rearrangement.
-
Cambridge University Press. (n.d.). Baker-Venkatraman Rearrangement.
-
Organic Chemistry Portal. (n.d.). Isoxazole synthesis.
Sources
- 1. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review [mdpi.com]
- 2. mdpi.com [mdpi.com]
- 3. Baker-Venkatraman Rearrangement (Chapter 3) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
- 4. WO2003042193A1 - Process for preparing 5-methylisoxazole-4-carboxylic-(4'-trifluoromethyl)-anilide - Google Patents [patents.google.com]
- 5. US20030139606A1 - Process for preparing 5-methylisoxazole-4-carboxylic- (4'-trifluoromethyl)-anilide - Google Patents [patents.google.com]
- 6. derpharmachemica.com [derpharmachemica.com]
- 7. (2-hydroxyphenyl)-(4-methoxyphenyl)methanone synthesis - chemicalbook [chemicalbook.com]
- 8. researchgate.net [researchgate.net]
- 9. tandfonline.com [tandfonline.com]
- 10. Page loading... [wap.guidechem.com]
- 11. 53658-17-6|(2-Hydroxyphenyl)(isoxazol-4-yl)methanone|BLD Pharm [bldpharm.com]
